Cas no 2034351-04-5 (6-{3-5-(furan-2-yl)-1,2,4-oxadiazol-3-ylpyrrolidine-1-carbonyl}-2,3,4,5-tetrahydropyridazin-3-one)

6-{3-5-(furan-2-yl)-1,2,4-oxadiazol-3-ylpyrrolidine-1-carbonyl}-2,3,4,5-tetrahydropyridazin-3-one Chemical and Physical Properties
Names and Identifiers
-
- 6-{3-5-(furan-2-yl)-1,2,4-oxadiazol-3-ylpyrrolidine-1-carbonyl}-2,3,4,5-tetrahydropyridazin-3-one
- F6524-2588
- AKOS026694248
- 6-{3-[5-(furan-2-yl)-1,2,4-oxadiazol-3-yl]pyrrolidine-1-carbonyl}-2,3,4,5-tetrahydropyridazin-3-one
- 2034351-04-5
- 3-[3-[5-(furan-2-yl)-1,2,4-oxadiazol-3-yl]pyrrolidine-1-carbonyl]-4,5-dihydro-1H-pyridazin-6-one
- 6-(3-(5-(furan-2-yl)-1,2,4-oxadiazol-3-yl)pyrrolidine-1-carbonyl)-4,5-dihydropyridazin-3(2H)-one
-
- Inchi: 1S/C15H15N5O4/c21-12-4-3-10(17-18-12)15(22)20-6-5-9(8-20)13-16-14(24-19-13)11-2-1-7-23-11/h1-2,7,9H,3-6,8H2,(H,18,21)
- InChI Key: MHTZOFGXFFQJOB-UHFFFAOYSA-N
- SMILES: O=C(C1CCC(NN=1)=O)N1CCC(C2=NOC(C3=CC=CO3)=N2)C1
Computed Properties
- Exact Mass: 329.11240398g/mol
- Monoisotopic Mass: 329.11240398g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 24
- Rotatable Bond Count: 3
- Complexity: 554
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.3
- Topological Polar Surface Area: 114Ų
6-{3-5-(furan-2-yl)-1,2,4-oxadiazol-3-ylpyrrolidine-1-carbonyl}-2,3,4,5-tetrahydropyridazin-3-one Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Life Chemicals | F6524-2588-25mg |
6-{3-[5-(furan-2-yl)-1,2,4-oxadiazol-3-yl]pyrrolidine-1-carbonyl}-2,3,4,5-tetrahydropyridazin-3-one |
2034351-04-5 | 25mg |
$163.5 | 2023-09-08 | ||
Life Chemicals | F6524-2588-2μmol |
6-{3-[5-(furan-2-yl)-1,2,4-oxadiazol-3-yl]pyrrolidine-1-carbonyl}-2,3,4,5-tetrahydropyridazin-3-one |
2034351-04-5 | 2μmol |
$85.5 | 2023-09-08 | ||
Life Chemicals | F6524-2588-5μmol |
6-{3-[5-(furan-2-yl)-1,2,4-oxadiazol-3-yl]pyrrolidine-1-carbonyl}-2,3,4,5-tetrahydropyridazin-3-one |
2034351-04-5 | 5μmol |
$94.5 | 2023-09-08 | ||
Life Chemicals | F6524-2588-10mg |
6-{3-[5-(furan-2-yl)-1,2,4-oxadiazol-3-yl]pyrrolidine-1-carbonyl}-2,3,4,5-tetrahydropyridazin-3-one |
2034351-04-5 | 10mg |
$118.5 | 2023-09-08 | ||
Life Chemicals | F6524-2588-20mg |
6-{3-[5-(furan-2-yl)-1,2,4-oxadiazol-3-yl]pyrrolidine-1-carbonyl}-2,3,4,5-tetrahydropyridazin-3-one |
2034351-04-5 | 20mg |
$148.5 | 2023-09-08 | ||
Life Chemicals | F6524-2588-10μmol |
6-{3-[5-(furan-2-yl)-1,2,4-oxadiazol-3-yl]pyrrolidine-1-carbonyl}-2,3,4,5-tetrahydropyridazin-3-one |
2034351-04-5 | 10μmol |
$103.5 | 2023-09-08 | ||
Life Chemicals | F6524-2588-3mg |
6-{3-[5-(furan-2-yl)-1,2,4-oxadiazol-3-yl]pyrrolidine-1-carbonyl}-2,3,4,5-tetrahydropyridazin-3-one |
2034351-04-5 | 3mg |
$94.5 | 2023-09-08 | ||
Life Chemicals | F6524-2588-4mg |
6-{3-[5-(furan-2-yl)-1,2,4-oxadiazol-3-yl]pyrrolidine-1-carbonyl}-2,3,4,5-tetrahydropyridazin-3-one |
2034351-04-5 | 4mg |
$99.0 | 2023-09-08 | ||
Life Chemicals | F6524-2588-5mg |
6-{3-[5-(furan-2-yl)-1,2,4-oxadiazol-3-yl]pyrrolidine-1-carbonyl}-2,3,4,5-tetrahydropyridazin-3-one |
2034351-04-5 | 5mg |
$103.5 | 2023-09-08 | ||
Life Chemicals | F6524-2588-20μmol |
6-{3-[5-(furan-2-yl)-1,2,4-oxadiazol-3-yl]pyrrolidine-1-carbonyl}-2,3,4,5-tetrahydropyridazin-3-one |
2034351-04-5 | 20μmol |
$118.5 | 2023-09-08 |
6-{3-5-(furan-2-yl)-1,2,4-oxadiazol-3-ylpyrrolidine-1-carbonyl}-2,3,4,5-tetrahydropyridazin-3-one Related Literature
-
Adam G. L. Schafer,Victoria M. Borland,Ellen J. Yezierski Chem. Educ. Res. Pract., 2021,22, 457-475
-
W. Avansi,C. L. P. Oliveira,C. Ribeiro,E. R. Leite,V. R. Mastelaro CrystEngComm, 2016,18, 7636-7641
-
Kun Wang,Mengda Li,Zhijian Yang,Jiejun Wu,Tongjun Yu CrystEngComm, 2019,21, 4792-4797
Additional information on 6-{3-5-(furan-2-yl)-1,2,4-oxadiazol-3-ylpyrrolidine-1-carbonyl}-2,3,4,5-tetrahydropyridazin-3-one
6-{3-[5-(Furan-2-yl)-1,2,4-Oxadiazol-3-yl]pyrrolidine-1-carbonyl}-2,3,4,5-tetrahydropyridazin-3-one: A Comprehensive Overview
The compound with CAS No. 2034351-04-5, named 6-{3-[5-(Furan-2-yl)-1,2,4-Oxadiazol-3-yl]pyrrolidine-1-carbonyl}-2,3,4,5-tetrahydropyridazin-3-one, is a complex organic molecule with significant potential in the fields of pharmaceuticals and materials science. This compound is characterized by its intricate structure, which includes a furan ring fused with a 1,2,4-Oxadiazole moiety and a pyrrolidine group. These structural elements contribute to its unique chemical properties and reactivity.
Recent studies have highlighted the importance of such heterocyclic compounds in drug discovery. The furan ring is known for its aromaticity and ability to participate in various π-interactions, making it a valuable component in medicinal chemistry. Similarly, the oxadiazole group has been shown to enhance the stability and bioavailability of drug candidates due to its electron-withdrawing properties. The combination of these groups in the same molecule creates a highly functionalized structure that can be tailored for specific therapeutic applications.
The synthesis of this compound involves a multi-step process that typically includes nucleophilic substitution and cyclization reactions. Researchers have optimized these steps to achieve high yields and purity levels. For instance, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining product quality. This approach aligns with the growing trend toward sustainable and efficient chemical manufacturing practices.
One of the most promising applications of this compound lies in its potential as a kinase inhibitor. Kinases are enzymes that play critical roles in cellular signaling pathways, making them attractive targets for treating diseases such as cancer and inflammatory disorders. Preclinical studies have demonstrated that this compound exhibits potent inhibitory activity against several kinase targets without showing significant toxicity to healthy cells. These findings suggest that it could serve as a lead compound for developing novel therapeutic agents.
In addition to its pharmacological applications, this compound has also been explored for its electronic properties in materials science. The conjugated system formed by the furan, oxadiazole, and pyrrolidine groups enables efficient charge transport within molecular films. This property makes it a candidate for use in organic electronics, such as light-emitting diodes (LEDs) and photovoltaic devices. Ongoing research is focused on optimizing its electronic characteristics through structural modifications.
From an environmental standpoint, the synthesis and application of this compound are designed to minimize ecological impact. Green chemistry principles are increasingly being incorporated into its production processes to reduce waste and energy consumption. For example, solvent-free reactions and recyclable catalysts are being evaluated as sustainable alternatives to traditional methods.
In conclusion, 6-{3-[5-(Furan-2-yl)-1,2,4-Oxadiazol-3-yl]pyrrolidine-1-carbonyl}-2,3,4,5-tetrahydropyridazin-3-one represents a cutting-edge advancement in organic chemistry with diverse applications across multiple disciplines. Its unique structure and functional groups make it a versatile platform for developing innovative solutions in medicine and materials science. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.
2034351-04-5 (6-{3-5-(furan-2-yl)-1,2,4-oxadiazol-3-ylpyrrolidine-1-carbonyl}-2,3,4,5-tetrahydropyridazin-3-one) Related Products
- 1423034-58-5(methyl 2-4-(2-hydroxyethyl)-1H-1,2,3-triazol-1-ylacetate)
- 40047-22-1(6-(Benzyloxy)-1H-indole-2-carboxylic Acid)
- 42464-96-0(NNMTi)
- 52779-76-7(1-(3-bromo-2-methylphenyl)ethan-1-one)
- 2137458-62-7(Tert-butyl 2-amino-3-hydroxy-3-(pyridin-4-yl)propanoate)
- 1261646-72-3(3-Hydroxy-4-(trifluoromethyl)mandelic acid)
- 864940-45-4(ethyl 2-(3-fluorobenzamido)thiophene-3-carboxylate)
- 847378-13-6(2-{(2Z)-3-oxo-2-(3,4,5-trimethoxyphenyl)methylidene-2,3-dihydro-1-benzofuran-6-yloxy}acetonitrile)
- 2680705-68-2(benzyl N-2-hydroxy-3-(2-methylmorpholin-4-yl)propylcarbamate)
- 2408957-70-8(N'-[2-(4-Fluorophenyl)ethyl]-1-phenylethane-1,2-diamine;dihydrochloride)


